Cas no 25664-47-5 (Benzo[b]thiophene, 2-(4-methylphenyl)-)
25664-47-5 structure
Product Name:Benzo[b]thiophene, 2-(4-methylphenyl)-
CAS No:25664-47-5
MF:C15H12S
MW:224.320782661438
CID:238442
PubChem ID:4137393
Update Time:2025-04-19
Benzo[b]thiophene, 2-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 2-(4-methylphenyl)-
- 2-(4-methylphenyl)-1-benzothiophene
- 25664-47-5
- 2-(4-methylphenyl)benzo[b]thiophene
- 2-(p-tolyl)benzothiophene
- DTXSID80399762
- SCHEMBL8338272
- XJLLNQDYYNJHFS-UHFFFAOYSA-N
- AKOS000281694
-
- Inchi: 1S/C15H12S/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16-15/h2-10H,1H3
- InChI Key: XJLLNQDYYNJHFS-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 224.06606
- Monoisotopic Mass: 224.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Benzo[b]thiophene, 2-(4-methylphenyl)- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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